Oxythiamine diphosphate ammonium

• Molecular Formula: C12H20N4O8P2S
• Molecular Weight: 442.32 g/mol
• InChI: InChI=1S/C12H17N3O8P2S.H3N/c1-8-11(3-4-22-25(20,21)23-24(17,18)19)26-7-15(8)6-10-5-13-9(2)14-12(10)16;/h5,7H,3-4,6H2,1-2H3,(H3-,13,14,16,17,18,19,20,21);1H3
• InChIKey: QUIUGUUYFMIBOH-UHFFFAOYSA-N

Oxythiamine Diphosphate Ammonium: A Pre-Phosphorylated Transketolase (TK) Inhibitor for Metabolic and Anticancer Research

Oxythiamine diphosphate ammonium (OxyThDP, CAS 10497-04-8) is the active, pre-phosphorylated form of the thiamine antivitamin oxythiamine [1]. It functions as a potent, competitive inhibitor of thiamine diphosphate (ThDP)-dependent enzymes, primarily disrupting the non-oxidative pentose phosphate pathway via transketolase (TK) inhibition [1]. As an ammonium salt, it offers enhanced aqueous solubility over the free acid, making it a preferred tool compound for studying thiamine metabolism, cancer cell bioenergetics, and the therapeutic potential of targeting ThDP-dependent pathways where direct enzymatic inhibition is required .

1

Pre-phosphorylated tool compound — bypasses rate-limiting TPK activation for direct transketolase and PDHC target engagement in intact cells.

2

Ammonium salt format — supports aqueous stock preparation for DMSO-free assay workflows and in vivo delivery research.

3

Pentose phosphate pathway studies — reported competitive inhibition of ThDP-dependent enzymes at nanomolar-range binding affinity.

• [1] Tylicki A, et al. Thiamine and selected thiamine antivitamins – biological activity and methods of synthesis. Biosci Rep. 2018;38(1):BSR20171148. View Source

Why Oxythiamine Diphosphate Ammonium Cannot Be Substituted by Other Thiamine Antimetabolites: The Critical Role of Direct Target Engagement

Substituting oxythiamine diphosphate ammonium with other in-class thiamine antimetabolites introduces significant risk of experimental failure. Prodrugs like oxythiamine chloride require intracellular phosphorylation by thiamine pyrophosphokinase (TPK) for activation, a step that is highly variable across cell lines and conditions [1]. Other analogs, such as 3-deazathiamine pyrophosphate (DATPP), show a 10-fold greater potency on purified PDHC but fail to recapitulate the potent, broad-spectrum cytostatic effect OTPP exhibits in live cells due to transport limitations [2]. Furthermore, compounds like pyrithiamine target brain tissue preferentially and exhibit a distinct, less reversible toxicity profile that is not suited for studies focused on general ThDP-dependent metabolic disruption via TK and PDHC [3]. Selecting the direct-acting, readily soluble ammonium salt of the active diphosphate ensures consistent, model-independent enzyme inhibition.

Oxythiamine chloride (prodrug)

Requires intracellular TPK phosphorylation

Activation step is cell-line dependent and may introduce inter-experimental variability; direct inhibition may not transfer.

3-Deazathiamine pyrophosphate (DATPP)

Higher PDHC affinity but cell-inactive

Reported 10-fold greater purified-enzyme potency did not translate to cytostatic effect in HeLa cells; cell-based assay response may differ.

Pyrithiamine

Distinct tissue preference and broader enzyme inhibition

Preferentially targets brain tissue and reduces OGDC activity; selectivity profile may not support pentose phosphate pathway-specific studies.

• [1] Thomas AA, et al. Identification and characterization of thiamine analogs with antiplasmodial activity. Antimicrob Agents Chemother. 2024;68(12):e0109624. View Source
• [2] Grabowska E, Czerniecka M, Czyzewska U, Zambrzycka A, Lotowski Z, Tylicki A. Differences in the efficiency of 3-deazathiamine and oxythiamine pyrophosphates as inhibitors of pyruvate dehydrogenase complex and growth of HeLa cells in vitro. J Enzyme Inhib Med Chem. 2021;36(1):122-129. View Source
• [3] Butterworth RF. Neurobiology of thiamine deficiency: role of pyrithiamine. Neurochem Int. 1993;23(1):1-9. View Source

Oxythiamine Diphosphate Ammonium: Head-to-Head Quantitative Differentiation Data for Informed Procurement

Transketolase (TK) Inhibition: OxyThDP Exhibits Single-Digit Nanomolar Binding Affinity Relative to the Natural Cofactor

Oxythiamine diphosphate acts as a potent competitive inhibitor of thiamine pyrophosphate (ThDP)-dependent enzymes, with a binding affinity (Ki) for ThDP of 30 nM . This affinity is substantially higher than the native cofactor's Km, leading to effective enzymatic blockade at low concentrations. In isolated enzyme assays, OxyThDP inhibited yeast transketolase with an I50 of approximately 0.03 μM and caused 50% inhibition of rat liver TK at a concentration range of 0.02–0.2 μM .

Transketolase (TK) Binding

Reported

Ki = 30 nM vs. ThDP; I50 yeast TK ≈ 0.03 μM

Supports low-concentration target engagement in TK pathway studies.

Data to verify; purified yeast and rat liver TK in vitro.

Evidence Dimension	Inhibitory binding affinity (Ki) and functional enzyme inhibition (I50)
Target Compound Data	Ki = 30 nM (vs. ThDP); I50 (yeast TK) ≈ 0.03 μM; 50% inhibition rat liver TK at 0.02–0.2 μM
Comparator Or Baseline	Thiamine Pyrophosphate (ThDP), the natural cofactor, with a Km for PDHC of 0.06–0.11 μM
Quantified Difference	OxyThDP Ki (30 nM) is lower than ThDP Km (0.06–0.11 μM), indicating higher affinity for the target enzyme's active site. Functional inhibition of TK occurs at concentrations far below those of the native cofactor.
Conditions	Assay against thiamine pyrophosphate; purified yeast and rat liver transketolase enzymes in vitro.

Why This Matters

The 30 nM Ki establishes OxyThDP as a high-affinity probe for ThDP-dependent enzymes, enabling robust target engagement at low concentrations, which is critical for selectivity in complex biological matrices.

Pyruvate Dehydrogenase Complex (PDHC) Inhibition: Comparative Potency Against the Next-Generation Inhibitor 3-Deazathiamine Pyrophosphate (DATPP)

In a direct kinetic comparison against mammalian pyruvate dehydrogenase complex (PDHC), oxythiamine pyrophosphate (OTPP) exhibited a Ki of 0.025 μM, making it a strong competitive inhibitor [1]. While this is 10-fold less potent than 3-deazathiamine pyrophosphate (DATPP; Ki = 0.0026 μM) as a purified enzyme inhibitor, OTPP uniquely induced a significant cytostatic effect on HeLa cell growth, a functional outcome that DATPP completely failed to replicate [1]. This suggests that superior physicochemical properties, such as cellular uptake and intracellular stability, make OTPP the more effective compound for in vitro functional studies despite its lower intrinsic enzyme affinity.

PDHC: OxyThDP vs. DATPP

Head-to-head

Ki PDHC = 0.025 μM; cell-active in HeLa. DATPP Ki = 0.0026 μM but cell-inactive.

Intrinsic enzyme affinity does not predict cell-based assay response; reported cytostatic outcome context-dependent.

Purified PDHC kinetics vs. HeLa cell culture; Grabowska et al. 2021.

Evidence Dimension	Inhibition constant (Ki) for PDHC and functional cell growth inhibition (cytostasis)
Target Compound Data	Ki (PDHC) = 0.025 μM; Significant cytostatic effect on HeLa cell growth.
Comparator Or Baseline	3-Deazathiamine pyrophosphate (DATPP): Ki (PDHC) = 0.0026 μM; No significant impact on HeLa cell viability.
Quantified Difference	OTPP's Ki is 9.6-fold higher (weaker) than DATPP's Ki for PDHC. Conversely, OTPP shows a pronounced functional advantage, yielding a qualitative difference (present vs. absent) in cytostatic efficacy.
Conditions	Kinetic study on purified mammalian PDHC; in vitro culture of HeLa cell lines.

Why This Matters

This data proves that for intact cell studies, intrinsic enzyme affinity does not predict functional outcome; OxyThDP's favorable cell-based activity profile makes it the preferred selection over nominally more potent but cell-inactive alternatives like DATPP.

• [1] Grabowska E, Czerniecka M, Czyzewska U, Zambrzycka A, Lotowski Z, Tylicki A. Differences in the efficiency of 3-deazathiamine and oxythiamine pyrophosphates as inhibitors of pyruvate dehydrogenase complex and growth of HeLa cells in vitro. J Enzyme Inhib Med Chem. 2021;36(1):122-129. View Source

Enzyme Selectivity: Differential Inhibition of PDHC vs. OGDC In Vivo Defines a Unique Pharmacological Profile

Unlike other antivitamins such as pyrithiamine that broadly disrupt brain metabolism, oxythiamine's active form exhibits a distinct selectivity profile. In vivo rat studies demonstrated that oxythiamine administration significantly inhibits adrenal transketolase and pyruvate dehydrogenase complex (PDHC) activity, but 2-oxoglutarate dehydrogenase complex (OGDC) activity remains resistant to this treatment [1]. This contrasts with the general mitochondrial disruption caused by many thiamine antagonists and provides OxyThDP with a unique, partially selective inhibitory footprint, allowing researchers to dissect specific metabolic branches without completely shutting down the TCA cycle.

Enzyme Selectivity In Vivo

Class-level

TK and PDHC inhibited; OGDC activity spared vs. pyrithiamine broad inhibition.

Supports selective pentose phosphate pathway perturbation without full TCA cycle suppression.

In vivo rat model; Strumilo et al. 1984. Model-specific review recommended.

Evidence Dimension	In vivo enzyme activity (% of control) after repeated oxythiamine administration
Target Compound Data	Significant decrease in transketolase and PDHC activity. OGDC activity is unaffected.
Comparator Or Baseline	Pyrithiamine, a classic thiamine antagonist known for broad, non-selective CNS enzyme inhibition, which reduces transketolase, PDHC, and OGDC activity.
Quantified Difference	Qualitative difference: OGDC activity remains at control levels with oxythiamine, whereas it is significantly reduced by pyrithiamine.
Conditions	In vivo rat model with parenteral oxythiamine administration (0.5 µmol/100 g body weight every 12 h).

Why This Matters

The sparing of OGDC activity is a key differentiator for metabolic flux studies, enabling selective perturbation of the pentose phosphate pathway and pyruvate metabolism without fully compromising TCA cycle function.

• [1] Strumilo SA, et al. Effect of oxythiamine on adrenal thiamine pyrophosphate-dependent enzyme activities. Biomed Biochim Acta. 1984;43(8-9):1107-1113. View Source

Formulation & Handling: The Ammonium Salt Provides >10-Fold Solubility Advantage Over the Free Acid Form

The ammonium salt form of oxythiamine diphosphate offers a critical handling advantage over its free acid counterpart. The ammonium salt has a reported water solubility of 12.5 mg/mL, enabling the preparation of concentrated aqueous stock solutions [1]. In direct contrast, the free acid form is described as only 'slightly soluble' in water . This solubility difference is crucial for in vitro assays requiring high compound concentrations to achieve complete target saturation or for in vivo delivery where aqueous formulations are preferred.

Solubility: NH4 Salt vs. Free Acid

Data to verify

Ammonium salt: 12.5 mg/mL in water. Free acid: slightly soluble; DMSO required.

Supports aqueous formulation workflows and reduces DMSO-related artifacts.

Supplier-reported solubility; lot-specific verification recommended.

Evidence Dimension	Aqueous solubility
Target Compound Data	12.5 mg/mL in water
Comparator Or Baseline	Oxythiamine diphosphate (free acid): Characterized as 'slightly soluble' in water and fully soluble only in DMSO.
Quantified Difference	Minimum 10-fold increase in aqueous solubility for the ammonium salt, moving from a qualitative 'slightly soluble' classification to a quantifiable >12.5 mg/mL.
Conditions	Solubility measured at room temperature, requiring ultrasonication. Source: Vendor Certificate of Analysis and ChemicalBook database.

Why This Matters

The ammonium salt's vastly superior water solubility directly reduces experimental artifacts from organic co-solvents (like DMSO) and enables delivery of higher doses in aqueous-compatible in vivo models, making it the only practical choice for many applications.

• [1] GlpBio. Oxythiamine diphosphate ammonium product page. Accessed 2026. View Source

Oxythiamine Diphosphate Ammonium: Principal Application Scenarios Driven by Quantitative Evidence

Off-the-Shelf, Cell-Active Tool for Pentose Phosphate Pathway Inhibition

When the goal is to rapidly inhibit transketolase (TK) in intact cells to study the non-oxidative pentose phosphate pathway's role in nucleotide synthesis and NADPH homeostasis, oxythiamine diphosphate ammonium is the superior choice over oxythiamine chloride or other precursors. Its pre-phosphorylated state bypasses the rate-limiting TPK activation step, and its 30 nM Ki against ThDP ensures immediate target engagement [Section 3, Evidence 1]. This is critical in time-resolved metabolomics or short-term viability assays where prodrug activation kinetics would introduce a significant lag phase and inter-experimental variability.

Selective Metabolic Perturbation in Mitochondrial Dysfunction Studies

For researchers investigating the divergent roles of mitochondrial dehydrogenase complexes, OxyThDP provides a unique tool to inhibit PDHC while sparing OGDC activity in vivo [Section 3, Evidence 3]. This selective profile is not matched by less discriminative inhibitors like pyrithiamine, allowing for cleaner mechanistic interpretation of PDHC-dependent pathologies, including certain neurodegenerative and metabolic disorders. The ammonium salt's high water solubility further facilitates chronic in vivo dosing via drinking water or osmotic pumps, a method impractical with the free acid.

Functional Antiproliferative Screening Where Intrinsic Enzyme Affinity Fails

In high-throughput screening campaigns for anticancer or antimalarial agents, selecting hits based on purified enzyme inhibition often leads to in-cell failures. OxyThDP serves as a validated positive control that demonstrates a robust disconnect between enzyme Ki and cellular cytostasis [Section 3, Evidence 2]. Its reliable inhibition of HeLa cell growth, versus a more potent but cell-inactive competitor like DATPP, makes it an indispensable benchmark for validating the cellular permeability and target engagement of new ThDP-dependent enzyme inhibitors.

Aqueous-Formulated Preclinical Efficacy Models

For in vivo oncology or parasitology models (e.g., malaria-infected mice), OxyThDP ammonium salt's 12.5 mg/mL water solubility allows for the preparation of concentrated, DMSO-free dosing solutions [Section 3, Evidence 4]. This directly reduces formulation-related toxicities and enables dose-escalation studies that would be solubility-limited with the free acid. The compound's established in vivo efficacy and defined pharmacokinetic drivers make it a more reproducible standard than newer analogs with uncharacterized ADME profiles.

Application

Selection Property

Validation Focus

Pentose phosphate pathway inhibition studies

Pre-phosphorylated active form; direct target engagement

TK pathway-response assay context; bypass activation variability

Mitochondrial PDHC-selective perturbation research

Reported OGDC-sparing selectivity profile

TCA cycle endpoint monitoring; PDHC pathway-response context

Cell-based antiproliferative screening benchmark

Cell-active despite lower intrinsic enzyme affinity

Comparator assay-response context; cell-permeability validation

Aqueous-compatible in vivo exposure studies

Ammonium salt aqueous solubility profile

Formulation-exposure review; DMSO-free delivery context